Cisconazole
Cisconazole
Brand Name:
Vulcanchem
CAS No.:
104456-79-3
VCID:
VC0024754
InChI:
InChI=1S/C19H15F3N2OS/c20-12-4-5-17-13(8-12)19(18(26-17)9-24-7-6-23-11-24)25-10-14-15(21)2-1-3-16(14)22/h1-8,11,18-19H,9-10H2/t18-,19-/m1/s1
SMILES:
C1=CC(=C(C(=C1)F)COC2C(SC3=C2C=C(C=C3)F)CN4C=CN=C4)F
Molecular Formula:
C19H15F3N2OS
Molecular Weight:
376.4 g/mol
Cisconazole
CAS No.: 104456-79-3
Main Products
VCID: VC0024754
Molecular Formula: C19H15F3N2OS
Molecular Weight: 376.4 g/mol
CAS No. | 104456-79-3 |
---|---|
Product Name | Cisconazole |
Molecular Formula | C19H15F3N2OS |
Molecular Weight | 376.4 g/mol |
IUPAC Name | 1-[[(2R,3R)-3-[(2,6-difluorophenyl)methoxy]-5-fluoro-2,3-dihydro-1-benzothiophen-2-yl]methyl]imidazole |
Standard InChI | InChI=1S/C19H15F3N2OS/c20-12-4-5-17-13(8-12)19(18(26-17)9-24-7-6-23-11-24)25-10-14-15(21)2-1-3-16(14)22/h1-8,11,18-19H,9-10H2/t18-,19-/m1/s1 |
Standard InChIKey | INJPEINGXBVKEB-RTBURBONSA-N |
Isomeric SMILES | C1=CC(=C(C(=C1)F)CO[C@H]2[C@H](SC3=C2C=C(C=C3)F)CN4C=CN=C4)F |
SMILES | C1=CC(=C(C(=C1)F)COC2C(SC3=C2C=C(C=C3)F)CN4C=CN=C4)F |
Canonical SMILES | C1=CC(=C(C(=C1)F)COC2C(SC3=C2C=C(C=C3)F)CN4C=CN=C4)F |
Synonyms | Cisconazole |
PubChem Compound | 59856 |
Last Modified | Nov 11 2021 |
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